Cas no 1000340-71-5 (6-bromo-7-methyl-1h-indazole-3-carboxylic Acid)

• Product Name: 6-bromo-7-methyl-1h-indazole-3-carboxylic Acid
• CAS No: 1000340-71-5
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD09027042
• CID: 1124746
• PubChem ID: 24729304
• Update Time: 2025-06-08

6-bromo-7-methyl-1h-indazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-methyl-1h-indazole-3-carboxylic Acid
• 6-BROMO-7-METHYL-3-(1H)INDAZOLECARBOXYLIC ACID
• SY347368
• 1000340-71-5
• 6-bromo-7-methyl-2H-indazole-3-carboxylic acid
• EN300-1272047
• DTXSID001248289
• CS-0280133
• 1H-Indazole-3-carboxylic acid, 6-bromo-7-methyl-
• AS-67757
• D86196
• MFCD09027042
• AKOS024259000
• SCHEMBL23562912
• SB30005

• MDL： MFCD09027042
• Inchi： 1S/C9H7BrN2O2/c1-4-6(10)3-2-5-7(4)11-12-8(5)9(13)14/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： ULINCJQNTOFFNO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C(=O)O)NN=C2C=1C

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 255.07g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-bromo-7-methyl-1h-indazole-3-carboxylic Acid

Recent Advances in the Study of 6-Bromo-7-methyl-1H-indazole-3-carboxylic Acid (CAS: 1000340-71-5)

6-Bromo-7-methyl-1H-indazole-3-carboxylic Acid (CAS: 1000340-71-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutic agents, including kinase inhibitors and anti-inflammatory drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most significant advancements in the study of 6-bromo-7-methyl-1H-indazole-3-carboxylic Acid is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the indazole scaffold has been widely explored for its ability to modulate kinase activity. Recent publications have demonstrated that derivatives of this compound exhibit potent inhibitory effects against specific kinases, such as JAK2 and FLT3, which are implicated in various hematologic malignancies. These findings underscore the compound's potential as a starting material for the development of next-generation kinase inhibitors.

In addition to its applications in oncology, 6-bromo-7-methyl-1H-indazole-3-carboxylic Acid has also been investigated for its anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported that indazole derivatives synthesized from this compound showed significant activity in reducing pro-inflammatory cytokine production in vitro. The study further elucidated the structure-activity relationship (SAR) of these derivatives, providing valuable insights for the design of more potent anti-inflammatory agents.

The synthetic versatility of 6-bromo-7-methyl-1H-indazole-3-carboxylic Acid has also been a focus of recent research. A team of chemists recently developed a novel, high-yield synthesis route for this compound, which improves its accessibility for large-scale production. This advancement is particularly important given the growing demand for indazole-based intermediates in pharmaceutical research. The new synthetic method, which involves a palladium-catalyzed coupling reaction, has been described in detail in a recent issue of Organic Process Research & Development.

Despite these promising developments, challenges remain in the optimization of 6-bromo-7-methyl-1H-indazole-3-carboxylic Acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. Ongoing research is expected to uncover additional therapeutic applications and refine its synthetic pathways.

In conclusion, 6-bromo-7-methyl-1H-indazole-3-carboxylic Acid (CAS: 1000340-71-5) continues to be a molecule of significant interest in the field of medicinal chemistry. Its role in the synthesis of kinase inhibitors and anti-inflammatory agents, coupled with recent advancements in its synthetic accessibility, positions it as a valuable tool for drug discovery. Future studies will likely expand its applications and address current limitations, paving the way for its use in clinical settings.